1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one

• CAS RN: 19673-37-1
• Molecular Formula: C17H15NO3S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one
• InChI: InChI=1S/C17H15NO3S/c1-13-6-10-16(11-7-13)22(20,21)18-12-15(19)9-8-14-4-2-3-5-17(14)18/h2-11H,12H2,1H3
• InChI Key: DTJAFLGZMHVOPH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC(=O)C=CC3=CC=CC=C32
• synonyms: 1-[(4-Methylphenyl)sulfonyl]-1H-1-benzazepin-3(2H)-one

Description

1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one, also known as MSB, is a chemical compound with potential therapeutic applications in various fields. It belongs to the class of benzazepine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one is still under investigation, but it is believed to involve the modulation of specific signaling pathways and the inhibition of enzymes involved in various cellular processes. This compound has been shown to target the PI3K/AKT/mTOR signaling pathway, which is involved in cell growth and survival. This compound has also been found to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific research application. In cancer research, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, this compound has been found to modulate the activity of neurotransmitters and improve cognitive function.

Advantages and Limitations for Lab Experiments

1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one has several advantages for lab experiments, including its high yield and purity, its availability for further research, and its potential therapeutic applications in various fields. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further investigation into its mechanism of action.

Future Directions

There are several future directions for 1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one research, including its potential use in combination therapies for cancer and inflammation, its potential use in the treatment of neurological disorders, and its potential use as a diagnostic tool for specific diseases. Further investigation is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various fields.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various fields. Its synthesis method has been optimized and validated, making it readily available for further research. This compound has been shown to have various biochemical and physiological effects, depending on the specific research application. While there are limitations to using this compound in lab experiments, there are also several future directions for this compound research, making it an exciting area of study for scientific research.

Synthesis Methods

The synthesis of 1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one involves the reaction of 4-methylbenzenesulfonyl chloride with 3-aminobenzophenone in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization to obtain this compound in a high yield and purity. This synthesis method has been optimized and validated in various studies, making this compound readily available for further research.

Scientific Research Applications

1-(4-methylphenyl)sulfonyl-2H-1-benzazepin-3-one has been studied extensively for its potential therapeutic applications in various fields, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In inflammation research, this compound has been found to reduce the production of pro-inflammatory cytokines and chemokines. In neurological disorder research, this compound has been shown to modulate the activity of neurotransmitters and improve cognitive function.